Cas no 2229206-20-4 (2,6-dichloro-3-fluoro-5-(1H-imidazol-4-yl)pyridine)

• Product Name: 2,6-dichloro-3-fluoro-5-(1H-imidazol-4-yl)pyridine
• CAS No: 2229206-20-4
• MF: C₈H₄Cl₂FN₃
• MW: 232.041862487793
• CID: 6395510
• PubChem ID: 165686899
• Update Time: 2025-11-01

2,6-dichloro-3-fluoro-5-(1H-imidazol-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-3-fluoro-5-(1H-imidazol-4-yl)pyridine
• EN300-1992624
• 2229206-20-4

• Inchi： 1S/C8H4Cl2FN3/c9-7-4(6-2-12-3-13-6)1-5(11)8(10)14-7/h1-3H,(H,12,13)
• InChI Key： ODVABTZFZZHSDW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)C1=CN=CN1

Computed Properties

• Exact Mass: 230.9766307g/mol
• Monoisotopic Mass: 230.9766307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų

Additional information on 2,6-dichloro-3-fluoro-5-(1H-imidazol-4-yl)pyridine

Professional Introduction to 2,6-dichloro-3-fluoro-5-(1H-imidazol-4-yl)pyridine (CAS No. 2229206-20-4)

2,6-dichloro-3-fluoro-5-(1H-imidazol-4-yl)pyridine, with the CAS number 2229206-20-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, characterized by a six-membered aromatic ring containing a nitrogen atom. The presence of multiple substituents, including chlorine and fluorine atoms, as well as an imidazole moiety, makes this molecule a versatile scaffold for drug discovery and development.

The structural features of 2,6-dichloro-3-fluoro-5-(1H-imidazol-4-yl)pyridine contribute to its unique chemical properties and reactivity. The electron-withdrawing nature of the chlorine and fluorine substituents enhances the electrophilicity of the pyridine ring, making it an attractive candidate for further functionalization. Additionally, the imidazole group introduces a nitrogen-rich environment that can participate in hydrogen bonding and other non-covalent interactions, which are crucial for biological activity.

In recent years, this compound has been extensively studied for its potential applications in the development of novel therapeutic agents. One of the most promising areas of research involves its use as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in various cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is often associated with diseases such as cancer, making them attractive targets for pharmacological intervention.

Several studies have demonstrated the efficacy of 2,6-dichloro-3-fluoro-5-(1H-imidazol-4-yl)pyridine in inhibiting specific kinases. For instance, research published in peer-reviewed journals has shown that derivatives of this compound exhibit potent activity against tyrosine kinases, which are overexpressed in many cancer cell lines. The fluorine atom in the molecule enhances binding affinity by increasing lipophilicity and reducing metabolic degradation, while the imidazole group serves as a key pharmacophore for receptor interaction.

The pharmaceutical industry has recognized the potential of 2,6-dichloro-3-fluoro-5-(1H-imidazol-4-yl)pyridine as a building block for drug candidates. Its structural flexibility allows for modifications that can fine-tune biological activity and pharmacokinetic properties. Researchers have explored various synthetic routes to modify this scaffold, leading to a library of compounds with enhanced specificity and reduced toxicity. These efforts have been supported by computational modeling and high-throughput screening techniques, which accelerate the discovery process.

Another area where 2,6-dichloro-3-fluoro-5-(1H-imidazol-4-yl)pyridine has shown promise is in the treatment of infectious diseases. Emerging evidence suggests that this compound exhibits antimicrobial properties against certain bacteria and fungi. The chlorine and fluorine substituents contribute to its ability to disrupt microbial cell membranes, while the imidazole group can interfere with essential metabolic pathways. This dual mechanism of action makes it a compelling candidate for developing novel antibiotics or antifungal agents.

The synthesis of 2,6-dichloro-3-fluoro-5-(1H-imidazol-4-yl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These techniques not only improve efficiency but also allow for scalable production processes suitable for industrial applications.

The safety profile of 2,6-dichloro-3-fluoro-5-(1H-imidazol-4-yl)pyridine is another critical consideration in its development as a pharmaceutical agent. Preclinical studies have evaluated its toxicity and pharmacokinetic behavior in animal models. Results indicate that at appropriate dosages, this compound exhibits minimal side effects and rapid clearance from biological systems. However, further research is needed to fully understand its long-term effects and potential interactions with other drugs.

The future prospects of 2,6-dichloro-3-fluoro-5-(1H-imidazol-4-yllpyridine) are bright, with ongoing research exploring new therapeutic applications and optimizing its chemical properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative drug candidates based on this scaffold. As our understanding of disease mechanisms continues to evolve, compounds like 2,6-dichloro-3-fluoro-pyridine will remain at the forefront of medicinal chemistry innovation.